Cas no 306935-01-3 ((5-Methyl-3-phenyl-4-isoxazolyl)methylamine)

(5-Methyl-3-phenyl-4-isoxazolyl)methylamine structure

306935-01-3 structure

Product Name:(5-Methyl-3-phenyl-4-isoxazolyl)methylamine

CAS No:306935-01-3

MF:C₁₁H₁₂N₂O

MW:188.225782394409

MDL:MFCD02677687

CID:303562

PubChem ID:2776151

Update Time:2025-04-19

(5-Methyl-3-phenyl-4-isoxazolyl)methylamine Chemical and Physical Properties

Names and Identifiers

- 4-Isoxazolemethanamine,5-methyl-3-phenyl-
- (5-methyl-3-phenyl-1,2-oxazol-4-yl)methanamine
- (5-Methyl-3-phenyl-4-isoxazolyl)methylamine
- 4-(AMINOMETHYL)-5-METHYL-3-PHENYLISOXAZOLE
- (5-Methyl-3-phenylisoxazol-4-yl)methanamine
- MFCD02677687
- 4-Isoxazolemethanamine, 5-methyl-3-phenyl-
- J-501601
- 1-(5-Methyl-3-phenyl-1,2-oxazol-4-yl)methanamine
- FT-0604827
- KJGJWCJXSLAKKS-UHFFFAOYSA-N
- DTXSID20379846
- (5-methyl-3-phenyl-4-isoxazolyl)methylamine, AldrichCPR
- 306935-01-3
- [(5-methyl-3-phenylisoxazol-4-yl)methyl]amine
- 2-(Thiophen-2-ylsulfanyl)-succinic acid
- SCHEMBL286436
- SDCCGMLS-0065905.P001
- AKOS006228240
- (5-methyl-3-phenylisoxazol-4-yl)methylamine
- PS-4242
- MDL： MFCD02677687
- Inchi： 1S/C11H12N2O/c1-8-10(7-12)11(13-14-8)9-5-3-2-4-6-9/h2-6H,7,12H2,1H3
- InChI Key： KJGJWCJXSLAKKS-UHFFFAOYSA-N
- SMILES： O1C(C)=C(CN)C(C2C=CC=CC=2)=N1

Computed Properties

Exact Mass: 188.09500
Monoisotopic Mass: 188.094963011g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 14
Rotatable Bond Count: 2
Complexity: 180
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.3
Topological Polar Surface Area: 52Å²

Experimental Properties

Density: 1.127
Melting Point: 66-68°C
Boiling Point: 363.4°Cat760mmHg
Flash Point: 173.6°C
Refractive Index: 1.566
PSA: 52.05000
LogP: 2.80900
Vapor Pressure: 0.0±0.8 mmHg at 25°C

(5-Methyl-3-phenyl-4-isoxazolyl)methylamine Security Information

Signal Word：warning
Hazard Statement： Irritant
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Hazardous Material transportation number：UN 3259
Hazard Category Code： 34-41-37/38-22
Safety Instruction： S26; S36/37/39
Hazardous Material Identification：
Risk Phrases：R34
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

(5-Methyl-3-phenyl-4-isoxazolyl)methylamine Customs Data

HS CODE：2934999090
Customs Data：

China Customs Code:
2934999090

Overview:

2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

Declaration elements:

Product Name, component content, use to

Summary:

2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

(5-Methyl-3-phenyl-4-isoxazolyl)methylamine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	M357020-50mg	(5-Methyl-3-phenyl-4-isoxazolyl)methylamine	306935-01-3		50mg	$ 50.00	2022-06-03
TRC	M357020-100mg	(5-Methyl-3-phenyl-4-isoxazolyl)methylamine	306935-01-3		100mg	$ 65.00	2022-06-03
TRC	M357020-500mg	(5-Methyl-3-phenyl-4-isoxazolyl)methylamine	306935-01-3		500mg	$ 135.00	2022-06-03
Apollo Scientific	OR22986-250mg	(5-Methyl-3-phenylisoxazol-4-yl)methylamine	306935-01-3	97%	250mg	£42.00	2025-02-19
Apollo Scientific	OR22986-1g	(5-Methyl-3-phenylisoxazol-4-yl)methylamine	306935-01-3	97%	1g	£113.00	2025-02-19
Apollo Scientific	OR22986-5g	(5-Methyl-3-phenylisoxazol-4-yl)methylamine	306935-01-3	97%	5g	£202.00	2025-02-19
Chemenu	CM516657-1g	(5-Methyl-3-phenylisoxazol-4-yl)methanamine	306935-01-3	97%	1g	$117	2023-01-07
abcr	AB145052-5 g	(5-Methyl-3-phenyl-4-isoxazolyl)methylamine, 95%; .	306935-01-3	95%	5 g	€428.50	2023-07-20
abcr	AB145052-10 g	(5-Methyl-3-phenyl-4-isoxazolyl)methylamine, 95%; .	306935-01-3	95%	10 g	€793.00	2023-07-20
abcr	AB145052-5g	(5-Methyl-3-phenyl-4-isoxazolyl)methylamine, 95%; .	306935-01-3	95%	5g	€428.50	2025-02-18

(5-Methyl-3-phenyl-4-isoxazolyl)methylamine Suppliers

Amadis Chemical Company Limited

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Audited Supplier

(CAS:306935-01-3)(5-Methyl-3-phenyl-4-isoxazolyl)methylamine

Order Number:A1152615

Stock Status:in Stock

Quantity:5g/10g

Purity:99%

Pricing Information Last Updated:Thursday, 29 August 2024 23:18

Price ($):254.0/470.0

Email:sales@amadischem.com

Product Official Link

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